Cas no 107430-31-9 (3H-Pyrazol-3-one, 2-(4-ethylphenyl)-2,4-dihydro-5-methyl-)

• Product Name: 3H-Pyrazol-3-one, 2-(4-ethylphenyl)-2,4-dihydro-5-methyl-
• CAS No: 107430-31-9
• MF: C₁₂H₁₄N₂O
• MW: 202.252362728119
• CID: 1183627
• PubChem ID: 608775
• Update Time: 2025-04-20

3H-Pyrazol-3-one, 2-(4-ethylphenyl)-2,4-dihydro-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrazol-3-one, 2-(4-ethylphenyl)-2,4-dihydro-5-methyl-
• 2-(4-Ethylphenyl)-5-methyl-2,4-dihydro-3H-pyrazol-3-one #
• DB-120980
• SCHEMBL179128
• Pyrazol-(4H)-one, 1-(4-ethylphenyl)-3-methyl-
• 107430-31-9
• WVBMMAGKFYAKIT-UHFFFAOYSA-N

• Inchi： 1S/C12H14N2O/c1-3-10-4-6-11(7-5-10)14-12(15)8-9(2)13-14/h4-7H,3,8H2,1-2H3
• InChI Key： WVBMMAGKFYAKIT-UHFFFAOYSA-N
• SMILES： O=C1CC(C)=NN1C1C=CC(=CC=1)CC

Computed Properties

• Exact Mass: 202.110613074g/mol
• Monoisotopic Mass: 202.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 32.7Ų